Cas no 1353952-78-9 ((2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid)

• Product Name: (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid
• CAS No: 1353952-78-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 2158346
• Update Time: 2025-05-19

(2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid
• 2-((2-Oxo-2-(thiophen-2-yl)ethyl)amino)acetic acid
• AM92510
• (2-Oxo-2-thiophen-2-ylethylamino)acetic acid

• Inchi： 1S/C8H9NO3S/c10-6(4-9-5-8(11)12)7-2-1-3-13-7/h1-3,9H,4-5H2,(H,11,12)
• InChI Key： PLGWVGWBXVSRHW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid

Comprehensive Overview of (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid (CAS No. 1353952-78-9): Properties, Applications, and Research Insights

(2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid (CAS No. 1353952-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a thiophene ring and a glycine derivative moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and functional groups make it particularly valuable for designing enzyme inhibitors and receptor modulators, aligning with current trends in drug discovery and precision medicine.

Recent studies highlight the growing demand for heterocyclic compounds like (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid in targeted therapy development. Researchers are exploring its potential in anti-inflammatory and neuroprotective applications, addressing prevalent health concerns such as neurodegenerative diseases and chronic inflammation. The compound’s structure-activity relationship (SAR) is also under investigation to optimize its pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS No. 1353952-78-9 exemplifies the convergence of green chemistry principles and high-yield synthesis methods. Innovations in catalytic reactions and solvent-free techniques have improved its production efficiency, reducing environmental impact—a key concern for modern pharmaceutical manufacturers. These advancements resonate with searches for sustainable chemistry and cost-effective synthesis strategies.

The compound’s analytical characterization employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research applications. Quality control protocols for 1353952-78-9 adhere to ICH guidelines, a critical factor for laboratories focusing on GMP compliance. This aligns with frequent queries about material qualification and regulatory standards in academic forums.

Emerging applications of (2-Oxo-2-thiophen-2-yl-ethylamino)-acetic acid extend to bioconjugation and proteomics, where its reactive groups facilitate protein labeling and biomarker detection. Such uses are pivotal in diagnostic assay development, reflecting the surge in interest around personalized healthcare solutions. Additionally, its role in peptide modification is being explored to enhance drug delivery systems, a hot topic in nanomedicine discussions.

In summary, CAS No. 1353952-78-9 represents a multifaceted tool for researchers tackling challenges in medicinal chemistry and biotechnology. Its integration into cutting-edge research underscores the compound’s relevance in addressing contemporary scientific and industrial demands, from therapeutic development to sustainable production methodologies.